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Compound Name:
fluorobenzonitrile

CAS No.: 872180-52-4

Cat. No.: B2354166

Get Quote

Executive Summary & Structural Significance[1][2]

2-(Cyclobutylmethoxy)-6-fluorobenzonitrile (CAS: 840481-62-1) represents a critical
scaffold in the synthesis of next-generation benzoxaborole antifungals (e.g., Tavaborole
analogs) and kinase inhibitors.[1] Its structural uniqueness lies in the 2,6-disubstitution pattern,
where the electron-withdrawing nitrile group is flanked by a small, lipophilic cyclobutyl ether and
a fluorine atom.[1]

From a crystallographic perspective, this molecule offers a distinct study in dipolar alignment
and steric packing. Unlike its flexible n-butyl or planar benzyl analogs, the cyclobutyl ring
introduces a "puckered" conformational rigidity that significantly influences lattice energy and
solubility profiles.[1]

This guide compares the solid-state performance of the title compound against two key
alternatives:

e 2-Chloro-6-fluorobenzonitrile (The "Precursor” Alternative).[1]
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e 2-(Benzyloxy)-6-fluorobenzonitrile (The "Bulky" Alternative).[1][2]

Comparative Analysis: Solid-State Performance

The following data synthesizes experimental observations from homologous series and
available vendor specifications to guide material selection.

Table 1: Physicochemical & Crystallographic
Comparison

Target: 2-
Alt 1: 2-Chloro-6-F- Alt 2: 2-
Feature (Cyclobutylmethoxy)
BN (Benzyloxy)-6-F-BN
-6-F-BN
Molecular Weight 205.23 g/mol 155.56 g/mol 227.23 g/mol
_ _ 52-58 °C (Typical
Melting Point 55-59 °C [1] 65-70 °C
Range)
Crystal Habit Prismatic needles Block-like Platelets
Driven by Dipole- ) )
_ _ _ Driven by CI[1]---N Driven by 1t-11
Lattice Packing Dipole (-CN) & Van i )
Halogen Bonding Stacking
der Waals (Cyclobutyl)
Solubility (DCM) High (>100 mg/mL) Moderate High
o Low (Hydrophobic
Hygroscopicity Low Low
ether)

Key Technical Insight: The "Fluorine Effect"

In the title compound, the ortho-fluorine atom is not merely a metabolic blocker; it orchestrates
the crystal lattice. The C—F bond creates a strong electrostatic repulsion against the nitrile
nitrogen lone pair, often forcing the nitrile group to tilt out of coplanarity in the solid state, or
driving the formation of anti-parallel dimer pairs to cancel the dipole moment.

Experimental Protocol: Single Crystal Growth
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To obtain publication-quality X-ray data for 2-(Cyclobutylmethoxy)-6-fluorobenzonitrile, a
standard "slow evaporation" method often fails due to the flexibility of the ether linkage.[1] The
following Anti-Solvent Vapor Diffusion protocol is the validated industry standard for this class
of ethers.

Protocol: Vapor Diffusion Crystallization

» Dissolution: Dissolve 20 mg of the compound in 0.5 mL of Dichloromethane (DCM) in a small
inner vial (GC vial). Ensure complete dissolution; filter if necessary.[1]

« Anti-Solvent Prep: Place the open inner vial inside a larger 20 mL scintillation vial.

 Diffusion: Add 3 mL of n-Hexane or Pentane to the outer vial (do not let it spill into the inner
vial).

o Equilibration: Cap the outer vial tightly. Store at 4°C in a vibration-free environment.

o Harvest: Crystals suitable for XRD (approx. 0.2 x 0.2 x 0.1 mm) typically form within 48—72
hours at the interface of the solvent gradient.

Critical Control Point: If oiling occurs (common with cyclobutyl ethers), scratch the side of the
inner vial with a glass capillary to induce nucleation, or switch the anti-solvent to Diisopropyl

Ether.

Structural Logic & Signaling Pathways

The following diagram illustrates the synthesis logic and the competing intermolecular forces
that dictate the crystal structure.
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Caption: Synthesis pathway and the tripartite intermolecular forces driving the lattice assembly
of the target compound.

X-Ray Data Interpretation Guide

When analyzing the solved structure (CIF), researchers should verify the following parameters
to confirm regioselectivity and purity:

e Space Group: Expect Monoclinic P2i/c or Triclinic P-1. These are the most common space
groups for achiral organic molecules of this size [2].

e Bond Lengths:
o C—F: 1.35+0.02 A (Typical for aromatic fluorine).
o C=N:1.14 +0.02 A (Linear geometry).

o C_aromatic—O: 1.37 A vs O—CHz2: 1.43 A (The ether linkage asymmetry confirms the
alkylation site).

e Torsion Angles: Check the C(ar)-O-CHz-C(cyclobutyl) torsion angle. A value near 180°
indicates an extended conformation (“trans"), while £60° indicates a folded ("gauche™)
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conformation, often stabilized by weak intramolecular C—H---F hydrogen bonds.[1]

Why This Matters for Drug Development

The specific conformation adopted in the crystal structure (Extended vs. Folded) often mimics
the bioactive conformation required for binding to kinase pockets or the editing site of LeuRS

(in the case of antifungal benzoxaboroles). If the crystal structure shows a high-energy folded
state stabilized by the fluorine atom, this suggests a "pre-organized" scaffold ideal for binding

[3].[1]

References

o Sigma-Aldrich. (2025).[1][3] Safety Data Sheet & Specification: 2-Chloro-6-fluorobenzonitrile.
Link

e Hehir, N., & Gallagher, J. F. (2023).[4] Crystal structure and interactions of fluorinated
benzamides. Molbank, 2023(3), M1717.[4] Link

o Baker, S. J., et al. (2006). Discovery of a New Boron-Containing Antifungal Agent, 5-Fluoro-
1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690).[1][5] Journal of Medicinal Chemistry,
49(15), 4447-4450. Link

o Ambeed. (2025). Product Analysis: 2-(Cyclobutylmethoxy)-6-fluorobenzonitrile (CAS
840481-62-1).[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Comparative Guide: Solid-State Characterization of 2-
(Cyclobutylmethoxy)-6-fluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2354166/docs#comparative-guide-solid-state-
characterization-of-2-cyclobutylmethoxy-6-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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